Cas no 1046756-55-1 (5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione)

• Product Name: 5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione
• CAS No: 1046756-55-1
• MF: C₁₃H₁₅BrN₂O₂S
• MW: 343.239401102066
• CID: 5805357
• PubChem ID: 16392494
• Update Time: 2025-06-25

5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione
• 5-((4-bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione
• VU0608268-1
• 5-(4-bromoanilino)-3-isobutyl-1,3-thiazolidine-2,4-dione
• 1046756-55-1
• Z221604506
• AT-057/43468550
• 5-(4-bromoanilino)-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione
• AKOS001303960
• F3269-0007
• AKOS016316907

• Inchi： 1S/C13H15BrN2O2S/c1-8(2)7-16-12(17)11(19-13(16)18)15-10-5-3-9(14)4-6-10/h3-6,8,11,15H,7H2,1-2H3
• InChI Key： OJWNGDQZFAZCGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1C(N(C(=O)S1)CC(C)C)=O

Computed Properties

• Exact Mass: 342.00376g/mol
• Monoisotopic Mass: 342.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.7Ų

Additional information on 5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione

Introduction to 5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione (CAS No. 1046756-55-1)

5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1046756-55-1, belongs to the thiazolidinedione class, which is well-known for its biological activities. The presence of a brominated aromatic ring and a tertiary butyl group on the thiazolidine core enhances its potential as a pharmacophore in drug discovery.

The molecular structure of 5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione consists of a five-membered heterocyclic ring containing sulfur and oxygen atoms. This core structure is flanked by an amino group attached to a brominated phenyl ring and a tertiary butyl side chain at the 3-position. Such structural features contribute to its reactivity and interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in thiazolidinediones due to their role in modulating various biological pathways. The compound 5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione has been studied for its potential applications in inflammation and metabolic disorders. Research has indicated that the brominated phenyl group may enhance binding affinity to certain enzymes and receptors, while the tertiary butyl group could influence solubility and metabolic stability.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of both an amino group and a reactive dione moiety allows for further derivatization, enabling chemists to tailor its properties for specific therapeutic applications. For instance, the amino group can be coupled with carboxylic acids or aldehydes to form amides or esters, while the dione group can undergo reduction or oxidation reactions to introduce additional functional diversity.

Recent studies have explored the pharmacokinetic profile of 5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione using computational modeling and in vitro assays. These studies have highlighted its potential for oral bioavailability and target specificity. The brominated aromatic ring is particularly noteworthy, as it has been shown to improve binding interactions with certain protein targets involved in cellular signaling pathways. This could make the compound an effective tool for modulating inflammatory responses or metabolic processes.

The synthesis of 5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazolidine ring through cyclization reactions and subsequent functionalization at the 3-position with a tertiary butyl group. The introduction of the brominated phenyl group typically involves electrophilic aromatic substitution reactions under controlled conditions.

In conclusion, 5-[(4-bromophenyl)amino]-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione (CAS No. 1046756-55-1) represents a promising scaffold for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery programs targeting inflammation and metabolic disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.